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Compound of Interest

Compound Name: 6-Methylquinoline-8-boronic acid

Cat. No.: B572482

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Methylquinoline-8-boronic
acid, with a focus on its solubility characteristics. While specific quantitative solubility data for
6-Methylquinoline-8-boronic acid is not readily available in published literature, this
document offers valuable insights into its physicochemical properties and outlines a robust
experimental protocol for determining its solubility. Furthermore, this guide presents a
visualization of a standard experimental workflow for solubility determination and a key

application of this compound in organic synthesis, the Suzuki-Miyaura cross-coupling reaction.

Physicochemical Properties of 6-Methylquinoline-8-
boronic acid

Understanding the fundamental properties of 6-Methylquinoline-8-boronic acid is crucial for
its handling, application, and the design of solubility studies.
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Property Value Reference
CAS Number 1256355-09-5 [1]
Molecular Formula C10H10BNO:2 [1]
Molecular Weight 187.003 g/mol [1]

White to off-white powder
Appearance , (2]
(typical for related compounds)

N Store at 0-8 °C (recommended
Storage Conditions o ) ) [2]
for similar boronic acids)

Experimental Protocol: Dynamic Method for
Solubility Determination

A reliable and widely used technique for determining the solubility of boronic acids in various
solvents is the dynamic (synthetic) method. This method involves observing the temperature at
which a solid solute completely dissolves in a solvent upon controlled heating.[3][4][5][6]

Principle: A mixture of the solute (6-Methylquinoline-8-boronic acid) and a chosen solvent of
a precisely known composition is prepared. The temperature of this mixture is gradually
increased at a constant rate while being vigorously stirred. The point at which the solution
becomes clear, indicating the complete dissolution of the solid, is recorded as the solubility
temperature for that specific concentration. By repeating this process with different
compositions, a solubility curve can be constructed.[3][5]

Apparatus:

Jacketed glass vessel

Magnetic stirrer and stir bar

Circulating thermostat bath

Calibrated digital thermometer (accuracy +0.1 °C)
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e Luminance probe or laser beam and detector for turbidity measurement
¢ Analytical balance (accuracy +0.0001 g)
Procedure:

o Sample Preparation: Accurately weigh known amounts of 6-Methylquinoline-8-boronic
acid and the selected solvent into the glass vessel.

e Heating and Stirring: Place the vessel in the thermostat bath and begin stirring the mixture
vigorously.

o Temperature Increase: Slowly increase the temperature of the bath at a constant rate, for
example, 0.2 °C/min.[5]

 Turbidity Monitoring: Continuously monitor the turbidity of the mixture. This can be done
visually or more accurately using a luminance probe or by observing the scattering of a laser
beam passing through the solution.[3][5]

o Determination of Dissolution Temperature: Record the temperature at which the last solid
particles disappear and the solution becomes completely clear. This is the solubility
temperature for the prepared composition.[3]

o Data Compilation: Repeat the experiment with different concentrations of 6-
Methylquinoline-8-boronic acid to obtain a series of data points (solubility vs.
temperature).

Below is a graphical representation of the experimental workflow for the dynamic solubility
determination method.
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Experimental Workflow: Dynamic Solubility Determination
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'
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i
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y
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'

Record Dissolution Temperature:
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'
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Plot solubility vs. temperature
to create a solubility curve
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Caption: Workflow for Dynamic Solubility Determination.

Application in Organic Synthesis: The Suzuki-

Miyaura Coupling

© 2025 BenchChem. All rights reserved. a4/7

Tech Support


https://www.benchchem.com/product/b572482?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

6-Methylquinoline-8-boronic acid is a valuable reagent in organic synthesis, particularly in
the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction is a powerful

method for forming carbon-carbon bonds, enabling the synthesis of complex molecules such
as biaryls and substituted heterocycles.[2][7][8]

The general scheme involves the reaction of an organoboronic acid (in this case, 6-
Methylquinoline-8-boronic acid) with an organohalide in the presence of a palladium catalyst
and a base. The choice of solvent is critical for the success of the reaction, making solubility
data for the boronic acid essential for reaction optimization.

Below is a diagram illustrating a typical Suzuki-Miyaura coupling reaction.

Suzuki-Miyaura Coupling Reaction

Palladium Catalyst Base
(e.g., Pd(PPhs)a) (e.g., K2COs, Naz2COs)

Coupled Product
(6-Methyl-8-R-quinoline)

Solvent
(e.g., Toluene, Dioxane, Water)

6-Methylquinoline-8-boronic acid Organohalide (R-X)

activates facilitates

Click to download full resolution via product page
Caption: A Typical Suzuki-Miyaura Coupling Reaction.

In conclusion, while direct quantitative solubility data for 6-Methylquinoline-8-boronic acid
remains elusive in the public domain, this guide provides the necessary tools for researchers to
determine this crucial parameter. The outlined experimental protocol, coupled with an
understanding of the compound's properties and its primary applications, will empower
scientists in drug development and organic synthesis to effectively utilize 6-Methylquinoline-8-
boronic acid in their research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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